Cas no 73224-08-5 (thieno2,3-cpyridin-4-ol)

Thieno[2,3-c]pyridin-4-ol is a heterocyclic compound featuring a fused thiophene and pyridine ring system with a hydroxyl substituent at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic framework enhances rigidity, which can improve binding affinity in bioactive molecules. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into esters, ethers, or other derivatives. The compound’s stability and synthetic accessibility further contribute to its utility in medicinal chemistry, particularly in the development of kinase inhibitors and CNS-targeting agents. Its balanced lipophilicity also supports favorable pharmacokinetic profiles in drug candidates.
thieno2,3-cpyridin-4-ol structure
thieno2,3-cpyridin-4-ol structure
Product Name:thieno2,3-cpyridin-4-ol
CAS No:73224-08-5
MF:C7H5NOS
MW:151.185700178146
MDL:MFCD18833769
CID:551868
PubChem ID:13019694
Update Time:2025-08-02

thieno2,3-cpyridin-4-ol Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridin-4-ol
    • Thieno[2,3-c]pyridin-4-ol (9CI)
    • 4-hydroxy-thieno[2,3-c]pyridine
    • EN300-321330
    • SCHEMBL4802248
    • 73224-08-5
    • CMAVWFDMNHLUPX-UHFFFAOYSA-N
    • DTXSID40515365
    • thieno2,3-cpyridin-4-ol
    • MDL: MFCD18833769
    • Inchi: 1S/C7H5NOS/c9-6-3-8-4-7-5(6)1-2-10-7/h1-4,9H
    • InChI Key: CMAVWFDMNHLUPX-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(=CN=CC1=2)O

Computed Properties

  • Exact Mass: 151.00918496g/mol
  • Monoisotopic Mass: 151.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.4Ų

thieno2,3-cpyridin-4-ol Pricemore >>

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Additional information on thieno2,3-cpyridin-4-ol

Exploring Thieno[2,3-c]pyridin-4-ol (CAS No. 73224-08-5): Properties, Applications, and Market Insights

Thieno[2,3-c]pyridin-4-ol (CAS No. 73224-08-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This fused-ring structure combines the characteristics of thiophene and pyridine, making it a versatile intermediate for drug discovery and functional materials. The growing interest in thienopyridine derivatives stems from their unique electronic properties and biological activities, which align with current trends in targeted drug development and organic electronics.

From a chemical perspective, thieno[2,3-c]pyridin-4-ol exhibits interesting tautomeric behavior due to the presence of both nitrogen and oxygen atoms in its structure. Researchers have noted that this compound can exist in multiple forms, which contributes to its reactivity and potential applications. The thienopyridine scaffold has become particularly relevant in addressing modern challenges in medicinal chemistry, especially in the design of kinase inhibitors and central nervous system (CNS) active compounds.

The pharmaceutical applications of CAS 73224-08-5 are currently a hot topic in drug discovery circles. Many research groups are investigating its potential as a building block for novel therapeutics targeting inflammation, neurological disorders, and metabolic diseases. The compound's ability to modulate various biological pathways while maintaining good bioavailability makes it attractive for drug development projects. Recent patent literature reveals an increasing number of filings incorporating the thieno[2,3-c]pyridin-4-ol moiety, particularly in small molecule oncology candidates.

In material science, the thienopyridine-based compounds have shown promise in organic electronics applications. The conjugated system of thieno[2,3-c]pyridin-4-ol contributes to interesting charge transport properties, making it potentially useful in organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how modifications to the thienopyridine core can tune these electronic characteristics for specific device applications.

The synthesis and characterization of 73224-08-5 continue to be important areas of investigation. Modern synthetic approaches focus on developing more efficient routes to this heterocycle, with recent literature highlighting metal-catalyzed coupling reactions and microwave-assisted synthesis methods. Analytical techniques such as NMR spectroscopy and X-ray crystallography have been crucial in understanding the structural features of thieno[2,3-c]pyridin-4-ol and its derivatives.

Market trends indicate growing demand for thienopyridine intermediates like CAS 73224-08-5, driven by both pharmaceutical and materials science applications. Specialty chemical suppliers have reported increased inquiries about this compound, particularly from research institutions and drug discovery companies. The global market for such heterocyclic building blocks is projected to expand significantly in the coming years, reflecting broader trends in personalized medicine and advanced materials development.

From a regulatory standpoint, thieno[2,3-c]pyridin-4-ol is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always verify local regulations before working with this or any chemical compound. Proper handling procedures should be followed, including the use of appropriate personal protective equipment and proper ventilation when working with thienopyridine derivatives in laboratory settings.

Future research directions for 73224-08-5 are likely to focus on expanding its applications in both life sciences and materials chemistry. Areas of particular interest include the development of novel thienopyridine-based fluorescent probes for biological imaging and the exploration of these compounds in catalysis. The compound's versatility suggests it will remain an important tool for chemists working at the interface of multiple scientific disciplines.

For researchers seeking information about thieno[2,3-c]pyridin-4-ol, several key resources are available. The scientific literature contains numerous studies on its synthesis, properties, and applications, while commercial suppliers provide the compound for research purposes. When searching for CAS 73224-08-5 or related thienopyridine compounds, it's helpful to use alternative nomenclature and structure-based searches to ensure comprehensive results.

In conclusion, thieno[2,3-c]pyridin-4-ol represents an important class of heterocyclic compounds with diverse applications across multiple scientific fields. Its unique structural features and reactivity profile continue to make it valuable for both academic research and industrial applications. As understanding of this compound grows, so too does its potential to contribute to advancements in medicine, materials science, and beyond.

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